Cas no 2680886-07-9 (2-[N-(2,2,2-trifluoro-1-phenylethyl)acetamido]acetic acid)

• Product Name: 2-[N-(2,2,2-trifluoro-1-phenylethyl)acetamido]acetic acid
• CAS No: 2680886-07-9
• MF: C₁₂H₁₂F₃NO₃
• MW: 275.223793983459
• CID: 5891939
• PubChem ID: 165936886
• Update Time: 2025-10-30

2-[N-(2,2,2-trifluoro-1-phenylethyl)acetamido]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[N-(2,2,2-trifluoro-1-phenylethyl)acetamido]acetic acid
• EN300-28284300
• 2680886-07-9

• Inchi： 1S/C12H12F3NO3/c1-8(17)16(7-10(18)19)11(12(13,14)15)9-5-3-2-4-6-9/h2-6,11H,7H2,1H3,(H,18,19)
• InChI Key： QBYKGAQQEXHFOB-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1)N(C(C)=O)CC(=O)O)(F)F

Computed Properties

• Exact Mass: 275.07692773g/mol
• Monoisotopic Mass: 275.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-[N-(2,2,2-trifluoro-1-phenylethyl)acetamido]acetic acid

2-[N-(2,2,2-Trifluoro-1-phenylethyl)Acetamido]acetic Acid: A Comprehensive Overview

2-[N-(2,2,2-Trifluoro-1-phenylethyl)Acetamido]acetic acid (CAS No. 2680886-07-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a trifluoromethyl group and an acetamido functional group. These structural features contribute to its potential therapeutic applications and make it a subject of ongoing investigation.

The trifluoromethyl group in 2-[N-(2,2,2-trifluoro-1-phenylethyl)acetamido]acetic acid is known for its electron-withdrawing properties, which can influence the compound's reactivity and stability. This group is commonly found in various pharmaceuticals due to its ability to enhance the lipophilicity and metabolic stability of the molecule. The acetamido group, on the other hand, is a versatile functional group that can participate in hydrogen bonding and other intermolecular interactions, making it valuable in drug design.

Recent studies have explored the potential of 2-[N-(2,2,2-trifluoro-1-phenylethyl)acetamido]acetic acid as a prodrug candidate. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. This approach can improve the pharmacokinetic properties of drugs, such as their solubility, stability, and bioavailability. Research has shown that 2-[N-(2,2,2-trifluoro-1-phenylethyl)acetamido]acetic acid exhibits favorable prodrug characteristics, making it a promising candidate for further development.

In the context of medicinal chemistry, 2-[N-(2,2,2-trifluoro-1-phenylethyl)acetamido]acetic acid has been investigated for its potential anti-inflammatory and analgesic properties. Inflammation and pain are common symptoms associated with various diseases and conditions, and effective treatments are in high demand. Studies have demonstrated that this compound can inhibit key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 2-[N-(2,2,2-trifluoro-1-phenylethyl)acetamido]acetic acid may have therapeutic applications in managing inflammatory disorders.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like 2-[N-(2,2,2-trifluoro-1-phenylethyl)acetamido]acetic acid. Preliminary studies have shown promising results in preclinical models, but more extensive human trials are needed to confirm these findings. The compound's unique structure and potential therapeutic benefits make it an attractive candidate for further clinical investigation.

From a synthetic chemistry perspective, the preparation of 2-[N-(2,2,2-trifluoro-1-phenylethyl)acetamido]acetic acid involves several key steps. The synthesis typically begins with the formation of the trifluoromethylated phenylethylamine, followed by acetylation to introduce the acetamido group. Subsequent reactions may include esterification or amidation to form the final product. The choice of synthetic route can significantly impact the yield and purity of the compound, making it an important consideration in its production.

The physicochemical properties of 2-[N-(2,2,2-trifluoro-1-phenylethyl)acetamido]acetic acid have also been studied extensively. These properties include solubility in various solvents, melting point, and stability under different conditions. Understanding these properties is crucial for optimizing formulation strategies and ensuring the compound's effectiveness in pharmaceutical applications.

In conclusion, 2-[N-(2,2,2-trifluoro-1-phenylethyl)acetamido]acetic acid (CAS No. 2680886-07-9) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation as a prodrug and therapeutic agent. Ongoing research continues to explore its full potential in treating inflammatory disorders and other medical conditions.